[(3,5,6-Trichloropyridin-2-yl)oxy]acetyl chloride

• CAS No.: 81695-17-2
• Molecular Formula: C7H3Cl4NO2
• Molecular Weight: 274.9 g/mol
• IUPAC Name: 2-(3,5,6-trichloropyridin-2-yl)oxyacetyl chloride
• InChI: InChI=1S/C7H3Cl4NO2/c8-3-1-4(9)7(12-6(3)11)14-2-5(10)13/h1H,2H2
• InChI Key: ZDRKGDSAYKRWEH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NC(=C1Cl)Cl)OCC(=O)Cl)Cl

Description

[(3,5,6-Trichloropyridin-2-yl)oxy]acetyl chloride is a useful research compound. Its molecular formula is C7H3Cl4NO2 and its molecular weight is 274.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred slurry of 30 g (0.1237 mole) 3,5,6-trichloro-2-pyridyloxyacetic acid in 500 ml methylene chloride, 1 ml N,N-dimethylformamide was added. Then 16.2 g [10 m' (0.136 mole)] thionyl chloride was added dropwise. The mixture was refluxed 31/2 hours. The solvent was stripped in vacuo to give the 3,5,6-trichloro-2-pyridyloxyacetyl chloride as an oil, which was used in step (b) without further isolation.